BENGHE Foundational & Exploratory

Check Availability & Pricing

health and safety handling precautions for 2-
Methyl-6-nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-6-nitroaniline

Cat. No.: B018888

An In-depth Technical Guide to the Health and Safety Handling of 2-Methyl-6-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal risk
assessment or Safety Data Sheet (SDS). Always consult the specific SDS for the 2-Methyl-6-
nitroaniline you are using and adhere to all institutional and regulatory safety protocols.

Executive Summary

2-Methyl-6-nitroaniline, also known as 6-nitro-o-toluidine, is a chemical intermediate with
applications in various research and development sectors. While a valuable compound, it
presents significant health and safety hazards that necessitate stringent handling precautions.
This guide provides a comprehensive overview of these hazards, outlines detailed protocols for
safe handling, and offers guidance on emergency procedures to ensure the well-being of
laboratory personnel and the environment.

Hazard Identification and Classification

2-Methyl-6-nitroaniline is classified as a hazardous substance. It is crucial to understand its
potential health effects and physical hazards to implement appropriate safety measures.

GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b018888?utm_src=pdf-interest
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The classification for 2-

Methyl-6-nitroaniline is as follows:

Hazard Class Category Hazard Statement
o H301: Toxic if swallowed[1][2]
Acute Toxicity, Oral 3
[3]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin[1][2][3]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1][2]
- o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure[1][2][3][4]
Hazardous to the Aquatic 5 H411: Toxic to aquatic life with

Environment, Long-Term

long lasting effects[3]

Signal Word: Danger[2][4]

Primary Health Hazards

 Toxicity: 2-Methyl-6-nitroaniline is toxic through ingestion, skin contact, and inhalation.[1][2]
[3] Exposure can lead to severe health consequences.

o Target Organ Effects: Prolonged or repeated exposure may cause damage to organs,
specifically targeting the blood and hematopoietic system.[4] It may also induce
methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[1]

e Irritation: It is considered a mild skin and eye irritant.[1]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2-Methyl-6-nitroaniline is
essential for safe handling and storage.
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Property Value

Appearance Brown powder or solid[4]
Molecular Formula C7HsN202[1][3][5]

Molecular Weight 152.15 g/mol [3][5]

Melting Point 93-96 °C/199.4 - 204.8 °F[4][5]
Flash Point 110 °C /230 °F[4]

Solubility in Water Insoluble[1][6]

Odor Odorless[4]

Exposure Controls and Personal Protection

To minimize the risk of exposure, a combination of engineering controls, administrative
controls, and personal protective equipment (PPE) must be employed.

Engineering Controls

» Ventilation: All work with 2-Methyl-6-nitroaniline should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[7]

» Containment: For procedures with a higher risk of aerosol or dust generation, consider using
a glove box or other closed-system handling techniques.[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Methyl-6-nitroaniline:
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PPE Category Specification

Chemical safety goggles or a face shield in
Eye and Face Protection combination with goggles are required.
Standard safety glasses are not sufficient.[4][8]

A lab coat and appropriate protective clothing
should be worn to prevent skin exposure.[8]

Skin Protection Impervious gloves (e.g., nitrile) are essential.[8]
Always check the glove manufacturer's

compatibility chart.

For weighing and handling the solid, a NIOSH-
approved respirator with a particulate filter is
recommended.[4][6] If airborne concentrations
Respiratory Protection are expected to exceed exposure limits, a
higher level of respiratory protection, such as a
powered air-purifying respirator (PAPR) or a

supplied-air respirator, may be necessary.[9]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical to prevent accidents and
exposure.

Handling Procedures

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[2][10]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.[4] Do not eat, drink, or smoke in areas where this chemical is handled
or stored.[11]

o Grounding and Bonding: For operations that may generate static electricity, ensure proper
grounding and bonding to prevent ignition of dust.

Storage Conditions

o Container: Store in a tightly closed, properly labeled container.[6]
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e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials.[12]
Consider storing at refrigerated temperatures under an inert atmosphere.[6]

e Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, acid
anhydrides, acid chlorides, and chloroformates.[1][4][6]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
Exposure Route First-Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i .

and lower eyelids occasionally.[9][12] Seek

immediate medical attention.[9]

Immediately remove all contaminated clothing
) and shoes.[13] Wash the affected area with
Skin Contact .
soap and plenty of water for at least 15 minutes.

[4][12] Seek immediate medical attention.[4]

Move the victim to fresh air immediately.[2][4] If
breathing is difficult, administer oxygen. If

Inhalation breathing has stopped, provide artificial
respiration.[9] Seek immediate medical
attention.[4][9]

Do NOT induce vomiting.[12] If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of water or milk.[12]
Ingestion i i
Never give anything by mouth to an
unconscious person.[2][12] Seek immediate

medical attention.[4][12]

Accidental Release Measures
e Small Spills:
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[e]

Evacuate non-essential personnel from the area.

(¢]

Wearing appropriate PPE, dampen the spilled solid with a suitable solvent like acetone to
minimize dust generation.[6]

o

Carefully sweep or scoop the material into a suitable, labeled container for disposal.[10]

[¢]

Clean the spill area with a detergent and water solution.[6]

e Large Spills:
o Isolate the spill area immediately for at least 25 meters (75 feet) for solids.[6]
o Follow your institution's emergency response plan.

o Prevent the material from entering drains or waterways.

Fire-Fighting Measures
» Suitable Extinguishing Media: Use a carbon dioxide, dry chemical, or Halon extinguisher.[1]

[6] Water spray or alcohol-resistant foam can also be used.[2]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[4][10]

e Hazardous Combustion Products: Fire may produce irritating, corrosive, and/or toxic gases,
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4][10]

Waste Disposal

Dispose of 2-Methyl-6-nitroaniline and any contaminated materials as hazardous waste in
accordance with all local, state, and federal regulations. Do not dispose of it down the drain or
in the regular trash.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 2-
Methyl-6-nitroaniline in a research environment.
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Caption: Logical workflow for the safe handling of 2-Methyl-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://pim-resources.coleparmer.com/sds/19981.pdf
https://5.imimg.com/data5/SELLER/Doc/2025/4/506563014/SB/DI/IZ/225129349/2-methyl-5-nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/N0467
https://www.tcichemicals.com/IN/en/p/N0467
http://chem.pharmacy.psu.ac.th/chemical/msds/2_nitroaniline.pdf
https://bg.cpachem.com/msds?num=SB31530&dnl=sd_-_N-Methyl-2-nitroaniline_CAS_612-28-2_%28SB31530%29_%28EU%29.pdf
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

